Cas no 30087-31-1 (9H-Xanthene-2-aceticacid, 9-oxo-)

• Product Name: 9H-Xanthene-2-aceticacid, 9-oxo-
• CAS No: 30087-31-1
• MF: C₁₅H₁₀O₄
• MW: 254.237504482269
• CID: 313023
• PubChem ID: 207478
• Update Time: 2025-04-19

9H-Xanthene-2-aceticacid, 9-oxo- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthene-2-aceticacid, 9-oxo-
• 2-(9-oxoxanthen-2-yl)acetic acid
• 9-Oxoxanthene-2-acetic acid
• 9-Oxo-9H-xanthene-2-acetic acid
• DTXSID20184174
• BRN 5957482
• MVECANJXWFSQQF-UHFFFAOYSA-N
• Xanthene-2-acetic acid, 9-oxo-
• 30087-31-1
• CHEMBL4167319
• SCHEMBL8642144

• Inchi： 1S/C15H10O4/c16-14(17)8-9-5-6-13-11(7-9)15(18)10-3-1-2-4-12(10)19-13/h1-7H,8H2,(H,16,17)
• InChI Key： MVECANJXWFSQQF-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C2C=C(CC(=O)O)C=CC1=2)=O

Computed Properties

• Exact Mass: 254.0579
• Monoisotopic Mass: 254.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6